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Compound of Interest

Compound Name: Calophyllic acid

Cat. No.: B1499388 Get Quote

Calophyllum inophyllum, commonly known as tamanu, is a rich source of various bioactive

compounds, including coumarins, xanthones, and triterpenoids.[1] Among these, Calophyllolide

and Calophyllic acid are significant components recognized for their therapeutic potential.[1]

[2] While Calophyllolide has been the subject of detailed anti-inflammatory studies, Calophyllic
acid is considered a major bioactive substance in tamanu oil, contributing to its overall

therapeutic effects.[2] This guide will synthesize the current understanding of the anti-

inflammatory pathways modulated by these compounds.

Anti-inflammatory Pathways of Calophyllolide
Calophyllolide (CP) has demonstrated significant anti-inflammatory effects in preclinical

models. Its mechanisms of action primarily involve the modulation of key inflammatory

mediators and pathways.

Regulation of Inflammatory Cytokines and Mediators
Calophyllolide has been shown to modulate the expression of both pro- and anti-inflammatory

cytokines, playing a crucial role in controlling the inflammatory response.[3] In a murine wound

healing model, topical application of Calophyllolide led to a significant downregulation of the

pro-inflammatory cytokines Interleukin-1β (IL-1β), Interleukin-6 (IL-6), and Tumor Necrosis

Factor-α (TNF-α).[3] Concurrently, it upregulated the anti-inflammatory cytokine Interleukin-10

(IL-10).[3] This cytokine modulation helps to prevent a prolonged inflammatory phase, which

can impair tissue repair.[3]
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Furthermore, Calophyllolide markedly reduces the activity of Myeloperoxidase (MPO), an

enzyme released by neutrophils that contributes to oxidative stress and tissue damage at the

site of inflammation.[1][3]

Table 1: Quantitative Effects of Calophyllolide on Inflammatory Markers

Marker Effect Model Source

IL-1β Downregulation
Murine cutaneous

wound
[3]

IL-6 Downregulation
Murine cutaneous

wound
[3]

TNF-α Downregulation
Murine cutaneous

wound
[3]

IL-10 Upregulation
Murine cutaneous

wound
[3]

MPO Activity Significant Reduction
Murine cutaneous

wound
[1][3]

Promotion of M2 Macrophage Polarization
Calophyllolide also influences the phenotype of macrophages, key immune cells in the

inflammatory and repair processes. It promotes the polarization of macrophages towards the

M2 phenotype, which is associated with anti-inflammatory and pro-resolving functions.[3][4]

This is evidenced by the upregulation of M2-related gene expression.[3]
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Figure 1: Anti-inflammatory Mechanisms of Calophyllolide
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Figure 2: Postulated Anti-inflammatory Pathways of Calophyllic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1499388?utm_src=pdf-body-img
https://www.benchchem.com/product/b1499388?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

3. Anti-inflammatory and wound healing activities of calophyllolide isolated from Calophyllum
inophyllum Linn - PMC [pmc.ncbi.nlm.nih.gov]

4. Anti-inflammatory and wound healing activities of calophyllolide isolated from Calophyllum
inophyllum Linn - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Introduction to Bioactive Compounds in Calophyllum
inophyllum]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1499388#anti-inflammatory-pathways-of-calophyllic-
acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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